Cas no 7617-64-3 (Di(2-Bromoethyl) sulfide)

Di(2-Bromoethyl) sulfide structure
Di(2-Bromoethyl) sulfide structure
Product Name:Di(2-Bromoethyl) sulfide
CAS No:7617-64-3
MF:C4H8Br2S
MW:247.979318618774
CID:982427
PubChem ID:93053
Update Time:2025-04-20

Di(2-Bromoethyl) sulfide Chemical and Physical Properties

Names and Identifiers

    • Di(2-Bromoethyl) sulfide
    • 1-bromo-2-(2-bromoethylsulfanyl)ethane
    • 1-Bromo-2-[(2-bromoethyl)sulfanyl]ethane
    • Sulfide, bis(2-bromoethyl)
    • 1,5-dibromo-3-thiapentane
    • Q11713674
    • MFCD30012641
    • AKOS027470920
    • SCHEMBL6098734
    • 1-Bromo-2-[(2-bromoethyl)sulfanyl]ethane #
    • YYWACUFAVLSCPF-UHFFFAOYSA-N
    • DTXSID70227040
    • Bis(2-bromoethyl)sulfide
    • 7617-64-3
    • Bis(2-bromoethyl)sulfane
    • Inchi: 1S/C4H8Br2S/c5-1-3-7-4-2-6/h1-4H2
    • InChI Key: YYWACUFAVLSCPF-UHFFFAOYSA-N
    • SMILES: BrCCSCCBr

Computed Properties

  • Exact Mass: 245.87134
  • Monoisotopic Mass: 245.87135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 4
  • Complexity: 28.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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